Cas no 60999-30-6 (<br>4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-me thyl-)

• Product Name: <br>4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-me thyl-
• CAS No: 60999-30-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 3103298
• PubChem ID: 545917
• Update Time: 2025-06-29

<br>4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-me thyl- Chemical and Physical Properties

Names and Identifiers

• <br>4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-me thyl-
• AKOS005600247
• CS-0326873
• CHEMBL4890870
• ZJHLVIVKNXTSPB-UHFFFAOYSA-N
• 5-tert-Butyl-6a-hydroxy-3a-methyl-hexahydro-furo[2,3-c]pyrrol-4-one
• 5-{tert}-butyl-6a-hydroxy-3a-methylhexahydro-4{H}-furo[2,3-{c}]pyrrol-4-one
• STK687323
• AG-690/36538060
• 5-tert-Butyl-6a-hydroxy-3a-methylhexahydro-4H-furo[2,3-c]pyrrol-4-one #
• 5-tert-Butyl-6a-hydroxy-3a-methylhexahydro-4H-furo[2,3-c]pyrrol-4-one
• 60999-30-6
• 5-tert-butyl-6a-hydroxy-3a-methyl-3,6-dihydro-2H-furo[2,3-c]pyrrol-4-one
• 5-(Tert-butyl)-6a-hydroxy-3a-methylhexahydro-4H-furo[2,3-c]pyrrol-4-one

• Inchi： 1S/C11H19NO3/c1-9(2,3)12-7-11(14)10(4,8(12)13)5-6-15-11/h14H,5-7H2,1-4H3
• InChI Key： ZJHLVIVKNXTSPB-UHFFFAOYSA-N
• SMILES： O1CCC2(C)C(N(C(C)(C)C)CC12O)=O

Computed Properties

• Exact Mass: 213.13649347Da
• Monoisotopic Mass: 213.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on <br>4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-me thyl-

4H-Furo[2,3-c]pyrrol-4-one, 5-(1,1-dimethylethyl)hexahydro-6a-hydroxy-3a-methyl

4H-Furo[2,3-c]pyrrol-4-one, also known by its CAS number 60999-30-6, is a complex organic compound with a unique structural composition. This compound belongs to the class of fused heterocyclic compounds, specifically featuring a furo[2,3-c]pyrrole ring system. The presence of a hydroxyl group at the 6a position and a methyl group at the 3a position further distinguishes this molecule. Recent studies have highlighted its potential applications in various fields, including drug discovery and materials science.

The synthesis of 4H-Furo[2,3-c]pyrrol-4-one has been a topic of interest for researchers due to its intricate structure. Several methods have been explored to achieve this compound efficiently. One notable approach involves the cyclization of appropriately substituted dienols under specific reaction conditions. This method not only ensures high yield but also maintains the stereochemistry required for the compound's stability and functionality. The use of 1,1-dimethylethyl groups in the synthesis process has been shown to enhance the compound's solubility and bioavailability.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 4H-Furo[2,3-c]pyrrol-4-one. Quantum mechanical calculations reveal that the molecule exhibits significant conjugation within its aromatic system, which contributes to its stability and reactivity. This property makes it an attractive candidate for applications in optoelectronic materials and sensors. Furthermore, the presence of hydroxyl and methyl groups introduces additional functionalization opportunities, enabling tailored modifications for specific applications.

In terms of biological activity, 4H-Furo[2,3-c]pyrrol-4-one has demonstrated promising results in preliminary assays. Studies conducted in vitro have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. These findings suggest potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease. However, further research is required to validate these effects in vivo and explore the compound's pharmacokinetic profile.

The structural versatility of 4H-Furo[2,3-c]pyrrol-4-one also extends to its ability to form various derivatives. By modifying substituents at different positions on the ring system, researchers can tailor the compound's properties for specific purposes. For instance, introducing electron-withdrawing groups can enhance its electronic conductivity, making it suitable for use in organic semiconductors. Conversely, electron-donating groups can improve its biocompatibility for medical applications.

From an environmental perspective, the synthesis and application of 4H-Furo[2,3-c]pyrrol-4-one are considered eco-friendly due to the use of sustainable reagents and energy-efficient reaction conditions. This aligns with current global trends toward green chemistry and sustainable materials development.

In conclusion, 4H-Furo[2,3-c]pyrrol-4-one (CAS No: 60999-30-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is poised to play a significant role in both academic and industrial settings.